3-(Morpholin-2-yl)benzonitrile hydrochloride
Description
3-(Morpholin-2-yl)benzonitrile hydrochloride, also known as Morpholine Nitrile, is a chemical compound commonly used in research and laboratory experiments. This compound is a white crystalline solid, with a molecular weight of 209.6 g/mol, and is soluble in water. Morpholine Nitrile is a useful compound in research due to its ability to form strong bonds with other molecules and its ability to interact with various groups of molecules.
Scientific Research Applications
Chemical Structure and Interactions
The chemical structure and molecular interactions of compounds closely related to 3-(Morpholin-2-yl)benzonitrile hydrochloride have been studied extensively. For example, a study on 4-(Morpholin-4-yl)-3-(trifluoromethyl)benzonitrile reveals the molecule's crystal structure, showcasing intermolecular interactions such as C—H⋯F and C—H⋯O, which contribute to forming a stable crystal structure. These characteristics are crucial for understanding the molecular foundation and potential applications of such compounds in scientific research (Fun et al., 2011).
Synthesis and Antitumor Activity
The synthesis and antitumor activity of compounds containing the morpholine moiety, such as 4-(3-Amino-4-Morpholino-1H-Indazole-1-Carbonyl)Benzonitrile, have been explored. This particular study discusses the synthesis process and the compound's inhibitory effects on cancer cell proliferation, indicating potential therapeutic applications for cancer treatment (Lu et al., 2018).
Antibacterial and Antitumor Potential
Further research into morpholine derivatives, such as the study of 3-(4-butoxyphenyl)- and 3-[4-(3-methylbutoxy)phenyl]-1-(morpholin-4-yl)-2-phenylalkan-3-ols hydrochlorides, has demonstrated significant antibacterial activity. These findings open the door to developing new antibacterial agents that can address resistant bacterial strains (Isakhanyan et al., 2014).
Pharmacological Synthesis and Applications
In the realm of pharmacology, the synthesis of complex molecules for therapeutic purposes is a critical area of research. For instance, the development of an orally active, water-soluble neurokinin-1 receptor antagonist demonstrates the intricate synthesis processes involved in creating molecules with specific biological activities. This research highlights the potential for developing new treatments for conditions such as emesis and depression (Harrison et al., 2001).
properties
IUPAC Name |
3-morpholin-2-ylbenzonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O.ClH/c12-7-9-2-1-3-10(6-9)11-8-13-4-5-14-11;/h1-3,6,11,13H,4-5,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDNTWVKXMLAEBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)C2=CC=CC(=C2)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1423033-37-7 |
Source
|
| Record name | 3-(morpholin-2-yl)benzonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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